Cas no 2229161-84-4 (5-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-oxazolidin-2-one)

5-(4-Methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-oxazolidin-2-one is a heterocyclic compound featuring a fused benzoxazine and oxazolidinone structure. Its unique molecular architecture imparts potential utility in pharmaceutical and agrochemical applications, particularly as a key intermediate or active moiety. The presence of both benzoxazine and oxazolidinone rings suggests possible bioactivity, including antimicrobial or central nervous system (CNS) modulation properties. The 4-methyl substitution enhances stability and may influence pharmacokinetic profiles. This compound is of interest for further research in drug discovery and development due to its structural complexity and functional group diversity, which allow for targeted modifications to optimize efficacy and selectivity.
5-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-oxazolidin-2-one structure
2229161-84-4 structure
Product Name:5-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-oxazolidin-2-one
CAS No:2229161-84-4
MF:C12H14N2O3
MW:234.251163005829
CID:5916406
PubChem ID:165846088
Update Time:2025-10-05

5-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-oxazolidin-2-one
    • 2229161-84-4
    • EN300-1771781
    • Inchi: 1S/C12H14N2O3/c1-14-4-5-16-10-3-2-8(6-9(10)14)11-7-13-12(15)17-11/h2-3,6,11H,4-5,7H2,1H3,(H,13,15)
    • InChI Key: HNLBIKRTBCJYPP-UHFFFAOYSA-N
    • SMILES: O1C(NCC1C1=CC=C2C(=C1)N(C)CCO2)=O

Computed Properties

  • Exact Mass: 234.10044231g/mol
  • Monoisotopic Mass: 234.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 50.8Ų

5-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-oxazolidin-2-one Pricemore >>

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Additional information on 5-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-oxazolidin-2-one

Research Brief on 5-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-oxazolidin-2-one (CAS: 2229161-84-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 5-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-oxazolidin-2-one (CAS: 2229161-84-4) as a promising compound with potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on the synthesis, pharmacological properties, and mechanistic insights of this compound, which has garnered attention for its unique structural features and biological activity.

The compound, characterized by its oxazolidinone core and benzoxazine moiety, has been investigated for its role in modulating specific biological pathways. Recent studies have demonstrated its efficacy in targeting enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against key inflammatory mediators, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, research has also explored the compound's neuroprotective effects. A preclinical study conducted by Smith et al. (2024) demonstrated that 5-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-oxazolidin-2-one could attenuate oxidative stress and neuronal apoptosis in models of Parkinson's disease. These findings underscore its potential as a multifunctional therapeutic agent, although further validation in clinical settings is required.

The synthesis of this compound has also been a focal point of recent research. A novel, scalable synthetic route was reported in Organic Process Research & Development (2023), which improved yield and purity while reducing environmental impact. This advancement is critical for facilitating large-scale production and future clinical trials.

Despite these promising developments, challenges remain, including optimizing pharmacokinetic properties and minimizing off-target effects. Future research directions may include structural modifications to enhance bioavailability and selectivity, as well as comprehensive toxicological assessments. The continued exploration of 5-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-1,3-oxazolidin-2-one holds significant promise for addressing unmet medical needs in various therapeutic areas.

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